2-(1H-benzimidazol-2-ylthio)-N-(4-bromo-3-methylphenyl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide
• InChI: InChI=1S/C16H14BrN3OS/c1-10-8-11(6-7-12(10)17)18-15(21)9-22-16-19-13-4-2-3-5-14(13)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: VHQVHDIFPIKEPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3N2)Br
• Molecular Formula: C16H14BrN3OS
• Molecular Weight: 376.3 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(4-bromo-3-methylphenyl)acetamide, also known as BIX-01294, is a small molecule inhibitor of G9a histone methyltransferase. It was first identified in 2007 as a potential therapeutic target for cancer and other diseases. Since then, BIX-01294 has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

2-(1H-benzimidazol-2-ylthio)-N-(4-bromo-3-methylphenyl)acetamide works by inhibiting the activity of G9a histone methyltransferase, an enzyme that plays a critical role in the epigenetic regulation of gene expression. G9a catalyzes the transfer of methyl groups to histone H3 lysine 9 (H3K9), resulting in the formation of repressive chromatin and the silencing of gene expression. By inhibiting G9a, this compound can prevent the formation of repressive chromatin and promote the expression of genes that are important for cell growth, differentiation, and survival.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in different cell types and animal models. It can promote the differentiation of embryonic stem cells into neuronal and cardiac lineages, enhance the proliferation and survival of cancer cells, and protect against neurodegeneration and ischemic injury. This compound has also been shown to modulate the expression of genes involved in cell cycle regulation, apoptosis, and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(4-bromo-3-methylphenyl)acetamide in lab experiments is its specificity for G9a histone methyltransferase, which allows researchers to study the role of this enzyme in various biological processes. This compound is also relatively easy to synthesize and has a high purity, making it a reliable tool for scientific research. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Researchers need to carefully optimize the dose and duration of this compound treatment to minimize off-target effects and ensure reproducibility of results.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-(4-bromo-3-methylphenyl)acetamide and its applications in scientific research. One area of interest is the development of more potent and selective inhibitors of G9a histone methyltransferase, which could have greater therapeutic potential for cancer and other diseases. Another area of research is the identification of downstream targets of this compound and the elucidation of the molecular mechanisms underlying its biological effects. Finally, this compound could be used in combination with other epigenetic modifiers or conventional chemotherapeutic agents to enhance their efficacy and reduce toxicity.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(4-bromo-3-methylphenyl)acetamide has been used extensively in scientific research to study the role of G9a histone methyltransferase in various diseases, including cancer, neurological disorders, and cardiovascular diseases. It has also been used to investigate the epigenetic regulation of gene expression and the development of novel therapeutic strategies targeting epigenetic modifications.